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Compound of Interest

Compound Name: Basic Blue 8

Cat. No.: B1221837

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the triarylmethane dye class, covering their
fundamental chemistry, synthesis, spectroscopic properties, and diverse applications in
biomedical research and drug development.

Core Chemical Structure and Properties

Triarylmethane dyes are a class of intensely colored synthetic organic compounds built upon
the triphenylmethane skeleton.[1] Their defining feature is a central carbon atom bonded to
three aromatic (aryl) rings.[2] This extensive Tt-electron delocalization across the molecule is
responsible for their brilliant colors.[3] The color and other properties of the dye are dictated by
the specific substituents, such as amino or hydroxyl groups, attached to the aryl rings.[2][3]

These dyes are often cationic, carrying a positive charge, which allows them to bind to anionic
sites in substrates like tissues and biological macromolecules.[3] The central carbocation
structure also makes them highly reactive and sensitive to changes in pH, a property exploited
in their use as indicators.[2]

When two of the aryl groups are bridged by a heteroatom, further sub-classes are formed,
including the xanthenes (oxygen bridge), acridines (nitrogen bridge), and thioxanthenes (sulfur
bridge), each with distinct properties and applications.[1]
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Core Triarylmethane Structure Key Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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